Cas no 885523-35-3 (Methyl 7-bromo-1H-indole-5-carboxylate)

• Product Name: Methyl 7-bromo-1H-indole-5-carboxylate
• CAS No: 885523-35-3
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD08062510
• CID: 840642
• PubChem ID: 24728847
• Update Time: 2024-12-09

Methyl 7-bromo-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-bromo-1H-indole-5-carboxylate
• 7-Bromo indole-5-carboxylic acid methyl ester
• 7-BROMO INDOLE-5-CARBOXYLIC ACID METHYL ESTER
• Methyl 7-bromoindole-5-carboxyate
• IVZPRTUZPQFXKG-UHFFFAOYSA-N
• AK141062
• 7-Bromoindole-5-carboxylic acid methyl ester
• Z1744713466
• AMY7618
• Methyl7-bromo-1H-indole-5-carboxylate
• SY115069
• C76943
• A861752
• Methyl 7-bromo-1H-indole-5-carboxylate (ACI)
• DS-7200
• DB-197379
• DTXSID20646525
• MFCD08062510
• CS-W022883
• EN300-153812
• 885523-35-3
• DTXCID30597276
• AKOS022173150
• SCHEMBL255939
• Z1269196547

• MDL： MFCD08062510
• Inchi： 1S/C10H8BrNO2/c1-14-10(13)7-4-6-2-3-12-9(6)8(11)5-7/h2-5,12H,1H3
• InChI Key： IVZPRTUZPQFXKG-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2C(NC=C2)=C(Br)C=1)OC

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.1

Methyl 7-bromo-1H-indole-5-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H332-H335